Cas no 875119-43-0 (Benzeneacetaldehyde, 2,4-dichloro-5-fluoro-α-oxo-)

• Product Name: Benzeneacetaldehyde, 2,4-dichloro-5-fluoro-α-oxo-
• CAS No: 875119-43-0
• MF: C₈H₃Cl₂FO₂
• MW: 221.012624025345
• CID: 2736962
• PubChem ID: 11379025
• Update Time: 2024-03-01

Benzeneacetaldehyde, 2,4-dichloro-5-fluoro-α-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, 2,4-dichloro-5-fluoro-α-oxo-

• Inchi： 1S/C8H3Cl2FO2/c9-5-2-6(10)7(11)1-4(5)8(13)3-12/h1-3H
• InChI Key： UDCLFLLKQIRWHA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(C=O)=O)F)Cl

Computed Properties

• Exact Mass: 219.9494129g/mol
• Monoisotopic Mass: 219.9494129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes